Cas no 2060045-40-9 (6-chloro-2-(trifluoromethyl)-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid)

6-Chloro-2-(trifluoromethyl)-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid is a fluorinated benzopyran derivative with a chloro-substituted aromatic ring and a carboxylic acid functional group. Its structural features, including the trifluoromethyl group, enhance its potential as an intermediate in pharmaceutical and agrochemical synthesis. The compound's rigid benzopyran scaffold and electron-withdrawing substituents may contribute to improved metabolic stability and binding affinity in bioactive molecules. Its carboxylic acid moiety allows for further derivatization, making it a versatile building block for medicinal chemistry applications. The presence of both chloro and trifluoromethyl groups suggests utility in the development of compounds with tailored physicochemical properties.
6-chloro-2-(trifluoromethyl)-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid structure
2060045-40-9 structure
Product Name:6-chloro-2-(trifluoromethyl)-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid
CAS No:2060045-40-9
MF:C11H8ClF3O3
MW:280.627633094788
MDL:MFCD30487789
CID:5183383
PubChem ID:22638932
Update Time:2025-08-05

6-chloro-2-(trifluoromethyl)-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2H-1-Benzopyran-3-carboxylic acid, 6-chloro-3,4-dihydro-2-(trifluoromethyl)-
    • 6-chloro-2-(trifluoromethyl)-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid
    • MDL: MFCD30487789
    • Inchi: 1S/C11H8ClF3O3/c12-6-1-2-8-5(3-6)4-7(10(16)17)9(18-8)11(13,14)15/h1-3,7,9H,4H2,(H,16,17)
    • InChI Key: ULMVWDNSQUQMSP-UHFFFAOYSA-N
    • SMILES: C1(C(F)(F)F)OC2=CC=C(Cl)C=C2CC1C(O)=O

6-chloro-2-(trifluoromethyl)-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid Pricemore >>

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6-chloro-2-(trifluoromethyl)-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid Related Literature

Additional information on 6-chloro-2-(trifluoromethyl)-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid

6-Chloro-2-(trifluoromethyl)-3,4-dihydro-2H-1-benzopyran-3-carboxylic Acid: A Comprehensive Overview

6-Chloro-2-(trifluoromethyl)-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid (CAS No. 2060045-40-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of new drugs targeting specific biological pathways.

The chemical structure of 6-chloro-2-(trifluoromethyl)-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid is noteworthy for its combination of a chloro substituent, a trifluoromethyl group, and a benzopyran scaffold. These functional groups contribute to the compound's unique physicochemical properties and biological activity. The chloro substituent enhances the lipophilicity of the molecule, while the trifluoromethyl group imparts metabolic stability and improves pharmacokinetic profiles. The benzopyran scaffold provides a rigid structure that can interact with specific protein targets.

Recent studies have explored the potential of 6-chloro-2-(trifluoromethyl)-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid in various biological contexts. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases. Additionally, preliminary data suggest that it may have potential as an anti-cancer agent by modulating key signaling pathways involved in cell proliferation and apoptosis.

The synthesis of 6-chloro-2-(trifluoromethyl)-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid has been optimized to achieve high yields and purity. Various synthetic routes have been reported, including multi-step processes involving Grignard reactions, Friedel-Crafts acylations, and palladium-catalyzed cross-coupling reactions. These methods provide chemists with flexible options to tailor the synthesis according to specific requirements and available resources.

In terms of pharmacological evaluation, 6-chloro-2-(trifluoromethyl)-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid has demonstrated favorable pharmacokinetic properties. Preclinical studies in animal models have shown that it exhibits good oral bioavailability and a long half-life, which are crucial factors for its potential use as an oral therapeutic agent. Furthermore, toxicity studies have indicated that this compound has a favorable safety profile at therapeutic doses.

The potential therapeutic applications of 6-chloro-2-(trifluoromethyl)-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid are not limited to anti-inflammatory and anti-cancer activities. Researchers are also investigating its effects on other biological processes such as neuroprotection and metabolic regulation. For instance, preliminary studies suggest that this compound may have neuroprotective effects by reducing oxidative stress and preventing neuronal cell death. Additionally, it has shown promise in modulating glucose metabolism, which could be beneficial for the treatment of metabolic disorders such as diabetes.

The development of 6-chloro-2-(trifluoromethyl)-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid as a therapeutic agent is still in its early stages, but the initial results are encouraging. Ongoing clinical trials are aimed at further elucidating its safety and efficacy in human subjects. These trials will provide valuable insights into the potential of this compound as a novel drug candidate for various diseases.

In conclusion, 6-chloro-2-(trifluoromethyl)-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid (CAS No. 2060045-40-9) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive target for further research and development in the pharmaceutical industry. As more studies are conducted and clinical data become available, this compound may pave the way for new treatments in various medical fields.

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